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Compound of Interest

Compound Name: 10-Aminodecylphosphonic acid

CAS No.: 859458-82-5

Cat. No.: B1524031

Get Quote

Aminophosphonic acids represent a fascinating and highly versatile class of organophosphorus

compounds. Structurally, they are analogues of natural α-amino acids, where a tetrahedral

phosphonic acid group [-P(O)(OH)₂] replaces the planar carboxylic acid group [-COOH].[1][2]

This fundamental substitution imparts unique physicochemical and biological properties. The

tetrahedral geometry of the phosphonic acid moiety is known to mimic the high-energy

transition state of peptide bond hydrolysis, making these compounds potent inhibitors of

various enzymes, particularly proteases.[2]

The applications of aminophosphonic acids are extensive and diverse, ranging from

agrochemicals and neuroactive agents to antithrombotic and antiviral drugs.[2][3][4][5] 10-
Aminodecylphosphonic acid is a member of the ω-aminoalkylphosphonic acid family,

characterized by a long, ten-carbon aliphatic chain separating the terminal amino and

phosphonic acid functional groups. This bifunctional nature, combined with the long

hydrophobic spacer, makes it a molecule of significant interest for applications in materials

science, surface chemistry, and as a linker in drug delivery systems.

This guide provides a comprehensive technical overview of the core chemical properties of 10-
Aminodecylphosphonic acid, synthesizing data to offer field-proven insights for researchers
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and developers.

Molecular Identity and Physicochemical
Characteristics
10-Aminodecylphosphonic acid is a bifunctional molecule featuring a primary amine at one

end of a decyl chain and a phosphonic acid at the other. This structure dictates its behavior as

a zwitterionic compound with a capacity for self-assembly and surface interaction.

Core Identification
The fundamental identifiers for 10-Aminodecylphosphonic acid are summarized below.

Property Value Reference

IUPAC Name
(10-aminodecyl)phosphonic

acid
[6]

CAS Number 859458-82-5 [6]

Molecular Formula C₁₀H₂₄NO₃P [6]

Molecular Weight 237.28 g/mol [6]

InChI Key
JXCXYNMSRUFZJX-

UHFFFAOYSA-N
[6]

SMILES C(CCCCCP(=O)(O)O)CCCCN [6]

Purity Typically ≥98% (by ³¹P-NMR) [6]

Appearance White to off-white solid [7]

Chemical Structure
The structure combines a flexible hydrophobic chain with two polar, reactive termini.

Caption: 2D structure of 10-Aminodecylphosphonic acid.

Spectroscopic and Analytical Profile
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Definitive characterization of 10-Aminodecylphosphonic acid relies on a combination of

spectroscopic techniques that probe its unique structural features.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum is characterized by a large, broad multiplet between

approximately 1.2-1.8 ppm corresponding to the bulk methylene (-CH₂-) protons of the decyl

chain. Distinct signals are expected for the protons adjacent to the functional groups: the -

CH₂-N protons (triplet, ~2.7-3.0 ppm) and the -CH₂-P protons (multiplet, ~1.6-1.9 ppm, with

coupling to phosphorus).

¹³C NMR: The spectrum will show ten resolved signals for the carbon backbone. The

carbons attached to the nitrogen (C10, ~40-45 ppm) and phosphorus (C1, ~25-30 ppm with

J-P coupling) will be clearly differentiated from the other aliphatic carbons, which resonate

between ~22-35 ppm.[8]

³¹P NMR: This is the most direct method for analyzing the phosphonic acid moiety. A single

resonance is expected, typically in the range of 25-35 ppm for ω-aminoalkylphosphonic

acids.[9] This technique is routinely used to confirm the identity and assess the purity of the

compound.[6]

Mass Spectrometry (MS)
Electrospray ionization (ESI) is the preferred method for this non-volatile, polar molecule.

Positive Ion Mode: The molecule will readily protonate at the amine to give the [M+H]⁺ ion.

Negative Ion Mode: The phosphonic acid group easily deprotonates to yield the [M-H]⁻ ion,

which is often a strong signal for phosphonic acids.[10][11]

Fragmentation: Tandem MS (MS/MS) experiments on the [M-H]⁻ ion would likely show

characteristic losses of H₂O and the PO₃ group (m/z = 79).[11] Fragmentation pathways are

often complex but provide definitive structural confirmation.[10]

Infrared (IR) Spectroscopy
The IR spectrum provides a clear fingerprint of the functional groups. Key expected absorption

bands include:
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O-H Stretch: A very broad band from 2500-3300 cm⁻¹ associated with the hydrogen-bonded

P-O-H groups.

N-H Stretch: Medium bands around 3300-3500 cm⁻¹ for the primary amine.

C-H Stretch: Sharp peaks between 2850-2960 cm⁻¹ from the alkyl chain.

P=O Stretch: A strong, characteristic absorption band in the 1150-1250 cm⁻¹ region.

P-O-H Stretch: Broad absorptions around 950-1050 cm⁻¹.

Reactivity and Physicochemical Behavior
Acidity and Zwitterionic Nature
10-Aminodecylphosphonic acid possesses three ionizable protons: two on the phosphonic

acid group and one on the protonated amino group. This results in multiple pKa values and

zwitterionic character over a wide pH range.

Ionization Step Functional Group Estimated pKa

pKa₁ -P(O)(OH)₂ → -P(O)(OH)O⁻ ~2.0 - 3.0

pKa₂ -P(O)(OH)O⁻ → -P(O)(O⁻)₂ ~7.0 - 8.0

pKa₃ -NH₃⁺ → -NH₂ ~10.0 - 11.0

(Values are estimated based

on typical pKa ranges for

alkylphosphonic acids and

primary alkylamines)[12][13]

[14]

The interplay between these groups means the molecule's net charge is highly pH-dependent,

a critical factor in applications like surface binding, chelation, and biological interactions.

Solubility and Stability
Due to its long alkyl chain, 10-aminodecylphosphonic acid has limited solubility in water but

may be soluble in methanol or DMSO, particularly with pH adjustment.[15] Like other ω-
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aminoalkylphosphonic acids, it is generally stable under standard ambient conditions.[9]

However, prolonged exposure to high temperatures in strongly acidic or basic solutions may

lead to degradation, potentially through the scission of the C-P bond, a known instability

pathway for some aminophosphonates under harsh conditions.[9]

Reactivity of Functional Groups
Amine Group: Behaves as a typical primary amine. It can be protonated, serve as a

nucleophile, and undergo reactions such as alkylation, acylation, and Schiff base formation.

Phosphonic Acid Group: This group is an excellent metal chelator, capable of forming stable

complexes with a variety of metal ions.[5][16] It is also the primary anchor for binding to

metal oxide surfaces (e.g., TiO₂, Al₂O₃, Fe₃O₄), forming robust self-assembled monolayers

(SAMs). The phosphonic acid can also be esterified, though this typically requires harsh

conditions.

Synthesis and Experimental Protocols
A definitive, published synthesis for 10-aminodecylphosphonic acid is not readily available.

However, a robust and logical synthetic route can be designed based on well-established

organophosphorus chemistry.

Proposed Synthetic Workflow
A common and effective strategy involves a Michaelis-Arbuzov reaction followed by

deprotection steps.

10-Bromodecan-1-amine

N-(10-bromodecyl)phthalimide

1. Amine Protection

Phthalic Anhydride

1. Amine Protection

Triethyl Phosphite
P(OEt)₃

Diethyl (10-phthalimidodecyl)phosphonate2. Michaelis-Arbuzov
Reaction

Hydrazine (NH₂NH₂)

Diethyl (10-aminodecyl)phosphonate3. Phthalimide
Deprotection

Conc. HCl
(Heat)

10-Aminodecylphosphonic Acid4. Ester Hydrolysis

2. Michaelis-Arbuzov
Reaction

3. Phthalimide
Deprotection

4. Ester Hydrolysis
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Click to download full resolution via product page

Caption: Proposed synthetic pathway for 10-Aminodecylphosphonic acid.

Causality Behind Experimental Choices:

Amine Protection: The primary amine is more nucleophilic than the phosphite reagent and

would interfere with the subsequent C-P bond formation. Protection, for example as a

phthalimide, is essential to direct the reaction to the alkyl bromide.

Michaelis-Arbuzov Reaction: This is a classic and highly reliable method for forming a

carbon-phosphorus bond. It involves the reaction of a trialkyl phosphite with an alkyl halide.

Deprotection and Hydrolysis: The phthalimide is typically removed with hydrazine (Ing-

Manske procedure). The robust phosphonate esters are then hydrolyzed to the phosphonic

acid using concentrated acid (e.g., HCl) and heat. The order of these final two steps can

sometimes be reversed.

Experimental Protocol: Purity Assessment by ³¹P NMR
Spectroscopy
This protocol describes a self-validating system for determining the purity of a synthesized or

purchased batch of 10-aminodecylphosphonic acid.

Objective: To confirm the presence of the phosphonic acid moiety and quantify its purity relative

to other phosphorus-containing impurities.

Methodology:

Sample Preparation: Accurately weigh approximately 10-20 mg of the 10-
aminodecylphosphonic acid sample into a clean vial.

Solvent Selection: Dissolve the sample in 0.6-0.7 mL of a deuterated solvent. Deuterated

methanol (CD₃OD) or deuterium oxide (D₂O) are suitable choices. If using D₂O, slight pH

adjustment with a drop of NaOD or DCl may be necessary to achieve full dissolution.
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Standard Addition (Optional, for Quantification): For precise quantification, a known amount

of an internal phosphorus standard with a distinct chemical shift (e.g., triphenyl phosphate)

can be added.

Transfer to NMR Tube: Transfer the clear solution to a 5 mm NMR tube.

Instrument Setup:

Insert the sample into the NMR spectrometer.

Lock onto the deuterium signal of the solvent and shim the magnetic field to achieve

optimal homogeneity.

Select the ³¹P nucleus for observation. A proton-decoupled pulse sequence is standard.

Data Acquisition:

Set the spectral width to cover the expected range for phosphonates (e.g., -20 to +50

ppm).

Set the transmitter offset near the expected resonance (~30 ppm).

Use a sufficient relaxation delay (D1) of at least 5 seconds to ensure accurate integration,

as relaxation times for ³¹P can be long.

Acquire a sufficient number of scans (e.g., 64-256) to achieve a good signal-to-noise ratio.

Data Processing and Analysis:

Apply Fourier transformation, phase correction, and baseline correction to the acquired

Free Induction Decay (FID).

Reference the spectrum externally to 85% H₃PO₄ at 0 ppm.

Integrate the area of the main product peak and any impurity peaks.

Calculate the purity by dividing the integral of the product peak by the sum of all

phosphorus-containing peak integrals.
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Applications and Fields of Interest
The unique bifunctional structure of 10-aminodecylphosphonic acid makes it a valuable tool

in several advanced research areas.

Surface Modification & Self-Assembled Monolayers (SAMs): The phosphonic acid

headgroup provides a strong, stable anchor to various metal oxide surfaces. The long decyl

chain can form a well-ordered, hydrophobic monolayer, while the terminal amine group

presents a reactive handle for the subsequent covalent attachment of biomolecules,

polymers, or nanoparticles.

Corrosion Inhibition: Similar to other long-chain phosphonic acids, it has the potential to form

a protective, passivating layer on metal surfaces, serving as an effective corrosion inhibitor.

[5][15]

Bioconjugation and Drug Delivery: The molecule can act as a versatile linker. The

phosphonic acid can be anchored to an inorganic nanoparticle (e.g., iron oxide), and a

therapeutic agent or targeting ligand can be attached to the terminal amine, creating a

targeted drug delivery system.

Materials Science: It can be used as a building block in the synthesis of novel hybrid organic-

inorganic materials and metal-organic frameworks (MOFs), where the phosphonate and

amine groups can coordinate with metal centers.[5]

Safety and Handling
While a specific safety data sheet (SDS) for 10-aminodecylphosphonic acid is not widely

available, data from analogous compounds like 1-decylphosphonic acid and

(aminomethyl)phosphonic acid suggest the following precautions.[7][17]

Hazards: The compound should be treated as a corrosive substance. It may cause severe

skin burns and eye damage upon contact.[7][17][18] Inhalation of dust may cause respiratory

irritation.

Personal Protective Equipment (PPE): Always handle in a well-ventilated area or chemical

fume hood. Wear appropriate PPE, including chemical safety goggles, a face shield, nitrile

gloves, and a lab coat.[18]
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Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place. Keep

away from strong oxidizing agents and strong bases.[17][18]

First Aid: In case of skin or eye contact, rinse immediately and thoroughly with water for at

least 15 minutes and seek immediate medical attention.[18] If ingested, do not induce

vomiting and seek immediate medical attention.[17][18]

Conclusion
10-Aminodecylphosphonic acid is a highly functionalized molecule whose chemical

properties are dictated by the interplay of its phosphonic acid head, primary amine tail, and the

long hydrophobic alkyl chain that separates them. Its zwitterionic nature, strong surface-binding

capabilities, and reactive amine handle make it an exceptionally useful research chemical.[6]

For scientists in materials science, nanotechnology, and drug development, it offers a robust

platform for creating functionalized surfaces, linking disparate chemical entities, and designing

novel hybrid materials. A thorough understanding of its spectroscopic signature, reactivity, and

handling requirements is paramount to leveraging its full potential.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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